Ruthenium-catalyzed aerobic oxidative cyclization of aromatic and heteroaromatic nitriles with alkynes: a new route to isoquinolones†
Chemical Communications Pub Date: 2013-05-16 DOI: 10.1039/C3CC42683A
Abstract
The oxidative
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